1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C22H27N7OS/c1-14-10-15(2)29(27-14)20-11-19(23-13-24-20)28-9-5-6-16(12-28)21(30)26-22-25-17-7-3-4-8-18(17)31-22/h10-11,13,16H,3-9,12H2,1-2H3,(H,25,26,30)
• InChI Key: IKGKPQVZHAQDPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC(=NC=N2)N3CCCC(C3)C(=O)NC4=NC5=C(S4)CCCC5)C
• Molecular Formula: C22H27N7OS
• Molecular Weight: 437.6 g/mol

Description

The compound “1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)piperidine-3-carboxamide” is a complex organic molecule. It contains several functional groups and rings, including a pyrazole ring, a pyrimidine ring, a piperidine ring, and a thiazole ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of compounds with a 3,5-dimethyl-1H-pyrazol-1-yl moiety were synthesized starting from 4-amino-5-hydrazinyl-4H-1,2,4-triazole-3-thiol, acetyl acetone, various aromatic and heterocyclic aldehydes, and phenacyl bromides.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple rings and functional groups. The presence of nitrogen in the pyrazole, pyrimidine, and piperidine rings, as well as sulfur in the thiazole ring, contributes to the compound’s reactivity.

Chemical Reactions Analysis

The compound’s reactivity is likely influenced by the presence of the nitrogen and sulfur atoms in its structure. The pyrazole and pyrimidine rings, in particular, are known to participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of multiple rings and functional groups could affect properties such as solubility, melting point, and boiling point.

Scientific Research Applications

Synthesis of Novel Isoxazolines and Isoxazoles

Research by Rahmouni et al. (2014) detailed the synthesis of novel isoxazolines and isoxazoles using N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition. These processes involve intricate chemical reactions, showcasing the utility of the compound in synthesizing complex heterocycles with potential pharmacological applications (Rahmouni et al., 2014).

Synthesis of Heterocycles Incorporating Pyrazolopyridine Moiety

A study by Abu-Melha (2013) demonstrated the use of the compound as a key intermediate in synthesizing various heterocycles, including pyrazolopyrimidines, pyridines, and pyrroles. These compounds were then evaluated for their antimicrobial properties, indicating the compound's relevance in developing antimicrobial agents (Abu-Melha, 2013).

Biological and Pharmacological Applications

Evaluation as Anticancer and Anti-5-lipoxygenase Agents

Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines derivatives and evaluated their anticancer and anti-5-lipoxygenase activities. The study discussed the structure-activity relationship, providing insights into the compound's therapeutic potential (Rahmouni et al., 2016).

Antimicrobial Activity of Novel Heterocycles

Bondock et al. (2008) explored the compound's role in synthesizing new heterocycles with significant antimicrobial activity. The study emphasized the compound's utility in developing agents against various pathogens (Bondock et al., 2008).

Future Directions

The compound’s complex structure and potential biological activity suggest that it could be a promising candidate for further study. Future research could focus on elucidating its mechanism of action, optimizing its synthesis, and evaluating its potential as a therapeutic agent.